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Compound Name: Folate-PEG3-C2-acid

Cat. No.: B15138096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of folate-conjugated

Proteolysis Targeting Chimeras (PROTACs) in mediating the degradation of specific protein

targets. It includes supporting experimental data from peer-reviewed literature, detailed

experimental protocols for key validation assays, and visualizations of the underlying biological

pathways and experimental workflows.

Introduction to Folate-PROTACs
PROTACs are heterobifunctional molecules that induce the degradation of a target protein of

interest (POI) by hijacking the cell's ubiquitin-proteasome system.[1] A significant challenge in

PROTAC development is achieving cancer cell-specific targeting to minimize off-target effects

in healthy tissues. Folate-PROTACs represent a promising strategy to overcome this hurdle. By

conjugating a folate molecule to the PROTAC, these degraders can leverage the over-

expression of the folate receptor 1 (FOLR1) on the surface of many cancer cells for selective

uptake.[2] Once inside the cancer cell, the folate moiety is cleaved by intracellular hydrolases,

releasing the active PROTAC to degrade its target.[2]

This guide focuses on the validation of three such folate-PROTACs: folate-ARV-771, folate-

MS432, and folate-MS99, which target BET bromodomains (BRDs), MEK1/2 kinases, and ALK

fusion proteins, respectively.[2]
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Mechanism of Action of Folate-PROTACs
The targeted degradation of proteins by folate-PROTACs is a multi-step process that begins

with the selective recognition of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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